Cas no 866755-20-6 (3-Bromo-2,6-dichloropyridine)

3-Bromo-2,6-dichloropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical manufacturing. Its distinct substitution pattern, featuring bromine and chlorine atoms at the 3-, 2-, and 6-positions, enables selective functionalization, making it valuable for constructing complex heterocyclic compounds. The compound exhibits high reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of diverse substituents. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in agrochemical and medicinal chemistry research, where precise halogenated scaffolds are required for developing active ingredients or ligands.
3-Bromo-2,6-dichloropyridine structure
3-Bromo-2,6-dichloropyridine structure
Product Name:3-Bromo-2,6-dichloropyridine
CAS No:866755-20-6
MF:C5H2BrCl2N
MW:226.886078357697
MDL:MFCD06798231
CID:69103
PubChem ID:21551819
Update Time:2025-06-07

3-Bromo-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-3-bromopyridine
    • 3-Bromo-2,6-dichloropyridine
    • Pyridine, 3-bromo-2,6-dichloro-
    • 3-bromo-2,6-dichloro-pyridine
    • 3-bromo-2,6-dichloro pyridine
    • PubChem15140
    • 2,6-dichloro(bromo)pyridine
    • KSC495C2D
    • PZHASTRIYXMWKM-UHFFFAOYSA-N
    • BCP22129
    • OR5840
    • VP10971
    • FCH1325807
    • SY023493
    • EN001736
    • BC0
    • 3-Bromo-2,6-dichloropyridine (ACI)
    • AKOS015850336
    • AC-24916
    • CS-W014700
    • B4935
    • 866755-20-6
    • SCHEMBL1521909
    • DTXSID20615812
    • 3-Bromo-2,6-dichloropyridine, AldrichCPR
    • DB-003917
    • J-511837
    • MFCD06798231
    • GS-6907
    • EN300-263609
    • MDL： MFCD06798231
    • Inchi： 1S/C5H2BrCl2N/c6-3-1-2-4(7)9-5(3)8/h1-2H
    • InChI Key： PZHASTRIYXMWKM-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(Br)=C(Cl)N=1

Computed Properties

  • Exact Mass: 224.87500
  • Monoisotopic Mass: 224.87477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.848
  • Melting Point: 68-71°C
  • Boiling Point: 254.9℃ at 760 mmHg
  • Flash Point: 108.0±25.9 °C
  • Refractive Index: 1.597
  • PSA: 12.89000
  • LogP: 3.15090
  • Solubility: Not determined

3-Bromo-2,6-dichloropyridine Security Information

3-Bromo-2,6-dichloropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-2,6-dichloropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM120833-25g
3-Bromo-2,6-dichloropyridine
 866755-20-6 97%
25g
 $110 2021-08-06
TRC
B691183-100mg
3-Bromo-2,6-dichloropyridine
 866755-20-6
100mg
 $ 64.00 2023-04-18
TRC
B691183-1g
3-Bromo-2,6-dichloropyridine
 866755-20-6
1g
 $ 60.00 2022-06-06
TRC
B691183-5g
3-Bromo-2,6-dichloropyridine
 866755-20-6
5g
 $ 110.00 2022-06-06
TRC
B691183-10g
3-Bromo-2,6-dichloropyridine
 866755-20-6
10g
 $ 207.00 2023-04-18
Apollo Scientific
OR5840-1g
3-Bromo-2,6-dichloropyridine
 866755-20-6 97%
1g
 £10.00 2023-09-01
Apollo Scientific
OR5840-5g
3-Bromo-2,6-dichloropyridine
 866755-20-6 97%
5g
 £30.00 2023-09-01
ChemScence
CS-W014700-10g
2,6-Dichloro-3-bromopyridine
 866755-20-6 99.41%
10g
 $55.0 2022-04-26
ChemScence
CS-W014700-25g
2,6-Dichloro-3-bromopyridine
 866755-20-6 99.41%
25g
 $100.0 2022-04-26
ChemScence
CS-W014700-100g
2,6-Dichloro-3-bromopyridine
 866755-20-6 99.41%
100g
 $310.0 2022-04-26

3-Bromo-2,6-dichloropyridine Production Method

Production Method 1

53939-30-3 53939-30-3
866755-20-6 866755-20-6
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  3 h, -78 °C
1.2 Reagents: Hexachloroethane ;  -78 °C; 12 h, -78 °C → rt
1.3 Reagents: Water Solvents: Water ;  0 °C
1.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  1 h, rt
Reference
Solid Phase Synthesis of Pyridine-Based Derivatives from a 2-Chloro-5-Bromopyridine Scaffold
Pierrat, Philippe; et al, Journal of Combinatorial Chemistry, 2005, 7(6), 879-886

3-Bromo-2,6-dichloropyridine Raw materials

3-Bromo-2,6-dichloropyridine Preparation Products

3-Bromo-2,6-dichloropyridine Related Literature

Related Categories

866755-20-6 (3-Bromo-2,6-dichloropyridine) Related Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen